Cas no 1099629-55-6 (5-Isoxazolecarboxylic acid, 3-(4-bromo-2-fluorophenyl)-)
1099629-55-6 structure
Product Name:5-Isoxazolecarboxylic acid, 3-(4-bromo-2-fluorophenyl)-
CAS No:1099629-55-6
MF:C10H5BrFNO3
MW:286.054005384445
CID:5249980
Update Time:2025-09-24
5-Isoxazolecarboxylic acid, 3-(4-bromo-2-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-bromo-2-fluorophenyl)-1,2-oxazole-5-carboxylic acid
- 3-(4-Bromo-2-fluorophenyl)isoxazole-5-carboxylic acid
- 5-Isoxazolecarboxylic acid, 3-(4-bromo-2-fluorophenyl)-
-
- Inchi： 1S/C10H5BrFNO3/c11-5-1-2-6(7(12)3-5)8-4-9(10(14)15)16-13-8/h1-4H,(H,14,15)
- InChI Key： GASZLMUUUQLHIQ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1)F)C1C=C(C(=O)O)ON=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 279
- XLogP3: 2.7
- Topological Polar Surface Area: 63.3
5-Isoxazolecarboxylic acid, 3-(4-bromo-2-fluorophenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-380465-0.05g |
3-(4-bromo-2-fluorophenyl)-1,2-oxazole-5-carboxylic acid |
1099629-55-6 | 0.05g |
$827.0 | 2023-05-30 | ||
| Enamine | EN300-380465-0.1g |
3-(4-bromo-2-fluorophenyl)-1,2-oxazole-5-carboxylic acid |
1099629-55-6 | 0.1g |
$867.0 | 2023-05-30 | ||
| Enamine | EN300-380465-0.25g |
3-(4-bromo-2-fluorophenyl)-1,2-oxazole-5-carboxylic acid |
1099629-55-6 | 0.25g |
$906.0 | 2023-05-30 | ||
| Enamine | EN300-380465-0.5g |
3-(4-bromo-2-fluorophenyl)-1,2-oxazole-5-carboxylic acid |
1099629-55-6 | 0.5g |
$946.0 | 2023-05-30 | ||
| Enamine | EN300-380465-1.0g |
3-(4-bromo-2-fluorophenyl)-1,2-oxazole-5-carboxylic acid |
1099629-55-6 | 1g |
$986.0 | 2023-05-30 | ||
| Enamine | EN300-380465-2.5g |
3-(4-bromo-2-fluorophenyl)-1,2-oxazole-5-carboxylic acid |
1099629-55-6 | 2.5g |
$1931.0 | 2023-05-30 | ||
| Enamine | EN300-380465-5.0g |
3-(4-bromo-2-fluorophenyl)-1,2-oxazole-5-carboxylic acid |
1099629-55-6 | 5g |
$2858.0 | 2023-05-30 | ||
| Enamine | EN300-380465-10.0g |
3-(4-bromo-2-fluorophenyl)-1,2-oxazole-5-carboxylic acid |
1099629-55-6 | 10g |
$4236.0 | 2023-05-30 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1359926-50mg |
3-(4-Bromo-2-fluorophenyl)isoxazole-5-carboxylic acid |
1099629-55-6 | 98% | 50mg |
￥20834.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1359926-100mg |
3-(4-Bromo-2-fluorophenyl)isoxazole-5-carboxylic acid |
1099629-55-6 | 98% | 100mg |
￥23403.00 | 2024-08-09 |
5-Isoxazolecarboxylic acid, 3-(4-bromo-2-fluorophenyl)- Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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